Cas no 2680844-55-5 (Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate)

Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its dichlorinated tetrahydropyridine core offers reactive sites for further functionalization, making it valuable in the synthesis of complex heterocyclic compounds. The benzyl carboxylate group enhances solubility and stability, facilitating handling and purification. This compound is particularly useful in pharmaceutical research for constructing bioactive molecules, including potential drug candidates. Its well-defined structure and reactivity profile enable precise modifications, supporting applications in scaffold diversification and structure-activity relationship studies. Suitable for controlled reactions, it serves as a key building block in the development of novel therapeutic agents.
Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate structure
2680844-55-5 structure
Product Name:Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
CAS No:2680844-55-5
MF:C13H13Cl2NO2
MW:286.153821706772
CID:6047882
PubChem ID:165912587
Update Time:2025-10-28

Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
    • EN300-6215837
    • 2680844-55-5
    • Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
    • Inchi: 1S/C13H13Cl2NO2/c14-11-6-7-16(8-12(11)15)13(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2
    • InChI Key: VAFSABCZYSCFNS-UHFFFAOYSA-N
    • SMILES: ClC1=C(CN(C(=O)OCC2C=CC=CC=2)CC1)Cl

Computed Properties

  • Exact Mass: 285.0323340g/mol
  • Monoisotopic Mass: 285.0323340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6215837-0.05g
benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
2680844-55-5 95.0%
0.05g
$647.0 2025-03-15
Enamine
EN300-6215837-0.1g
benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
2680844-55-5 95.0%
0.1g
$678.0 2025-03-15
Enamine
EN300-6215837-0.25g
benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
2680844-55-5 95.0%
0.25g
$708.0 2025-03-15
Enamine
EN300-6215837-0.5g
benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
2680844-55-5 95.0%
0.5g
$739.0 2025-03-15
Enamine
EN300-6215837-1.0g
benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
2680844-55-5 95.0%
1.0g
$770.0 2025-03-15
Enamine
EN300-6215837-2.5g
benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
2680844-55-5 95.0%
2.5g
$1509.0 2025-03-15
Enamine
EN300-6215837-5.0g
benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
2680844-55-5 95.0%
5.0g
$2235.0 2025-03-15
Enamine
EN300-6215837-10.0g
benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate
2680844-55-5 95.0%
10.0g
$3315.0 2025-03-15

Additional information on Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate

Research Briefing on Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2680844-55-5)

Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2680844-55-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory disorders. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and pharmacological properties.

The compound's unique structural features, including the dichloro-substituted tetrahydropyridine ring and the benzyl carboxylate moiety, make it a valuable scaffold for the development of novel therapeutic agents. Recent synthetic methodologies have optimized the production of Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate, achieving higher yields and purity, which are critical for its application in drug development pipelines. Advances in catalytic processes and green chemistry approaches have further enhanced its accessibility for research and industrial use.

Pharmacological studies have explored the compound's mechanism of action, revealing its potential as a modulator of key biological pathways. For instance, preliminary in vitro and in vivo data suggest that derivatives of Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate exhibit promising activity against targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by molecular docking studies, which indicate high affinity binding to specific enzyme active sites involved in disease progression.

In addition to its neurological applications, recent research has investigated the compound's anti-inflammatory properties. Studies have demonstrated that certain analogs of Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate can inhibit pro-inflammatory cytokines, making them potential candidates for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. These effects are believed to be mediated through the modulation of NF-κB signaling pathways.

Despite these promising results, challenges remain in the clinical translation of Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research aims to overcome these hurdles by developing more potent and selective derivatives with improved drug-like properties.

In conclusion, Benzyl 4,5-dichloro-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2680844-55-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities and synthetic versatility underscore its importance in current medicinal chemistry research. Future studies will likely focus on expanding its applications and refining its pharmacological profile to meet the demands of clinical development.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.